Cas no 53068-38-5 ((2E)-2-[(2E)-(3,4-dichlorobenzylidene)hydrazinylidene]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazolidin-4-one)

(2E)-2-[(2E)-(3,4-dichlorobenzylidene)hydrazinylidene]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazolidin-4-one structure
53068-38-5 structure
Product Name:(2E)-2-[(2E)-(3,4-dichlorobenzylidene)hydrazinylidene]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazolidin-4-one
CAS No:53068-38-5
MF:C20H19Cl2N3O3S
MW:452.354161500931
CID:1580579
PubChem ID:9554243
Update Time:2025-04-21

(2E)-2-[(2E)-(3,4-dichlorobenzylidene)hydrazinylidene]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-[(2E)-(3,4-dichlorobenzylidene)hydrazinylidene]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazolidin-4-one
    • 53068-38-5
    • Benzaldehyde, 3,4-dichloro-, (3-(2-(3,4-dimethoxyphenyl)ethyl)-4-oxo-2-thiazolidinylidene)hydrazone
    • BRN 4942509
    • Inchi: 1S/C20H19Cl2N3O3S/c1-27-17-6-4-13(10-18(17)28-2)7-8-25-19(26)12-29-20(25)24-23-11-14-3-5-15(21)16(22)9-14/h3-6,9-11H,7-8,12H2,1-2H3/b23-11+,24-20+
    • InChI Key: CDUOCGTZWJFOSH-WQHUAUFRSA-N
    • SMILES: ClC1=C(C=CC(=C1)/C=N/N=C1\N(C(CS\1)=O)CCC1C=CC(=C(C=1)OC)OC)Cl

Computed Properties

  • Exact Mass: 451.05267
  • Monoisotopic Mass: 451.0524180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • PSA: 63.49
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